Cas no 1456877-71-6 (3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide)

• Product Name: 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide
• CAS No: 1456877-71-6
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6618960
• PubChem ID: 72702857
• Update Time: 2025-10-14

3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide
• BDBM50006619
• MFCD31758387
• 3-(1,4-diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]-thiophene-5,5-dioxide
• 1456877-71-6
• SY247264
• CHEMBL3235485
• SCHEMBL17985441
• F86572

• Inchi： 1S/C19H19N3O4S/c23-22(24)17-3-1-2-16-15-5-4-14(12-18(15)27(25,26)19(16)17)21-11-10-20-8-6-13(21)7-9-20/h1-5,12-13H,6-11H2
• InChI Key： CTXSDFAIKXRHJK-UHFFFAOYSA-N
• SMILES： S1(C2C(=CC=CC=2C2=CC=C(C=C12)N1CCN2CCC1CC2)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.8Ų

Additional information on 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide

Comprehensive Overview of 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide (CAS No. 1456877-71-6)

The compound 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide (CAS No. 1456877-71-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science research. Its unique molecular structure, featuring a dibenzo[b,d]thiophene core modified with a nitro group and a 1,4-diazabicyclo[3.2.2]nonane moiety, makes it a subject of growing interest among researchers. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the key reasons for the rising interest in 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide is its potential role in drug discovery. The dibenzo[b,d]thiophene scaffold is known for its bioactivity, particularly in targeting neurological and inflammatory pathways. Researchers are exploring its derivatives for their ability to modulate specific receptors, which could lead to breakthroughs in treating conditions like Alzheimer's disease and chronic inflammation. The nitro group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In addition to pharmaceutical applications, this compound has garnered attention in material science. The 5,5-Dioxide modification imparts unique electronic properties, making it a candidate for use in organic semiconductors and optoelectronic devices. With the global push toward sustainable technologies, materials like 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide are being studied for their potential in next-generation solar cells and light-emitting diodes (LEDs).

The synthesis of 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide involves multi-step organic reactions, often requiring precise control over reaction conditions. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, reducing the use of hazardous solvents and improving yields. This aligns with the broader scientific community's focus on sustainability and environmental impact.

From an analytical perspective, characterizing this compound involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods help confirm its structural integrity and purity, which are critical for both research and industrial applications. The compound's stability under various conditions is also a topic of ongoing study, particularly for its use in long-term storage and formulation.

Given the increasing demand for novel chemical entities, 3-(1,4-Diazabicyclo[3.2.2]nonan-4-yl)-6-nitrodibenzo[b,d]thiophene 5,5-Dioxide represents a promising area of exploration. Its dual applicability in pharmaceuticals and advanced materials underscores its versatility. As research continues, this compound may well become a cornerstone in the development of next-generation therapeutics and technologies.